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Compound of Interest

Compound Name:
2-Morpholin-4-YL-isonicotinic acid

hydrochloride

CAS No.: 848580-46-1

Cat. No.: B1418067

Get Quote

Executive Summary
2-Morpholin-4-ylisonicotinic acid (2-MINA) is a privileged scaffold in medicinal chemistry,

serving as a critical building block for ATP-competitive kinase inhibitors. While the parent acid

itself possesses negligible intrinsic inhibitory activity due to poor cell permeability and lack of

complementary binding interactions, its analogs—specifically amide and heterocyclic

derivatives—are potent inhibitors of the PI3K/Akt/mTOR signaling pathway.

This guide compares three distinct classes of analogs derived from this scaffold:

Simple Amide Derivatives: Optimized for solubility and modular synthesis.

Bicyclic Fused Systems (Quinazolines/Pyridopyrimidines): Optimized for nanomolar potency

and hinge-region binding.

Bioisosteres (Piperazine/Thiomorpholine): Optimized for pharmacokinetic (PK) properties.
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Key Insight: The morpholine oxygen atom in these analogs acts as a critical hydrogen-bond

acceptor for the kinase hinge region (typically Val851 in PI3K

or equivalent), necessitating its preservation or conservative substitution during lead
optimization.

Structural Basis & Mechanism of Action[1][2]
The Pharmacophore
The 2-MINA scaffold functions through a specific binding mode within the ATP-binding pocket

of lipid and protein kinases.

Morpholine Ring: Positions the ether oxygen to accept a hydrogen bond from the kinase

hinge region.

Pyridine Nitrogen: Often involved in water-mediated networks or solvent interactions.

Carboxylic Acid Tail (C4 Position): The vector for derivatization. Unmodified acids are

repelled by the hydrophobic pocket; conversion to amides or heterocycles allows access to

the "selectivity pocket" (affinity pocket) deeper in the enzyme.

Diagram 1: Structure-Activity Relationship (SAR) Logic
This diagram illustrates how the scaffold is modified to create active analogs.
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Caption: SAR logic showing the transformation of the inactive acid precursor into potent kinase

inhibitors via C4-modification.

Comparative Performance Analysis
The following data summarizes the performance of the three primary analog classes. Data is

synthesized from representative SAR studies on PI3K

inhibition (a common target for this scaffold).[1]

Table 1: Potency and Physicochemical Comparison[4][5]

Analog
Class

Representat
ive
Structure

PI3K

IC

(nM)

Solubility
(pH 7.4)

Metabolic
Stability (t

)

Primary
Utility

Parent Acid

2-

Morpholinois

onicotinic

acid

> 10,000

(Inactive)
High (Polar) High

Starting

Material

Class A: Aryl

Amides

N-(3-pyridyl)-

amide

derivative

50 – 250 nM Moderate Moderate Hit-to-Lead

Class B:

Fused

Bicyclics

Pyrido[2,3-

d]pyrimidine
0.5 – 10 nM Low High

Clinical

Candidates

Class C:

Bioisosteres

2-(Piperazin-

1-yl) analog
100 – 500 nM Very High

Low (N-

dealkylation)
Solubility Fix

Detailed Analysis
1. Class A: Aryl Amide Derivatives

Chemistry: Formed by coupling 2-MINA with aniline or aminopyridine derivatives.
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Performance: These analogs show a dramatic increase in potency compared to the parent

acid. The amide nitrogen often acts as a H-bond donor to residues at the back of the ATP

pocket.

Limitation: Often suffer from rapid clearance unless the amide is sterically protected.

2. Class B: Fused Bicyclics (The "Gold Standard")
Chemistry: The isonicotinic acid core is cyclized to form quinazolines or pyridopyrimidines

(e.g., similar to Pictilisib/GDC-0941).

Performance: These are the most potent analogs. The fused system locks the morpholine in

the optimal orientation for hinge binding, reducing the entropic penalty of binding.

Causality: The rigidity allows for specific selectivity between PI3K isoforms (

vs

).

3. Class C: Piperazine Bioisosteres
Chemistry: Replacing the morpholine oxygen with a nitrogen (piperazine).

Performance: Usually results in a 2-5x loss in potency because the critical ether oxygen H-

bond acceptor is lost. However, the secondary amine allows for salt formation, drastically

improving solubility for IV formulations.

Biological Context: The Signaling Pathway[3][6][7]
[8]
To validate the activity of these analogs, one must understand the downstream effects.

Inhibition of PI3K by 2-MINA analogs prevents the phosphorylation of PIP2 to PIP3, thereby

silencing the Akt/mTOR survival signal.

Diagram 2: PI3K/Akt/mTOR Inhibition Pathway
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Caption: Mechanism of action showing where 2-MINA analogs intercept the oncogenic

signaling cascade.

Experimental Protocols for Validation
To objectively compare these analogs in your own lab, use the following self-validating

protocols.

Protocol A: In Vitro Kinase Assay (ADP-Glo™)
Purpose: Determine IC

values against recombinant PI3K

.

Reagent Prep: Prepare 2.5x Kinase Buffer (50 mM HEPES pH 7.5, 3 mM MgCl

, 1 mM EGTA, 0.03% CHAPS).

Compound Dilution: Serially dilute 2-MINA analogs in 100% DMSO (start at 10

M, 1:3 dilutions). Transfer 50 nL to a 384-well plate.

Enzyme Addition: Add 2

L of PI3K

(0.5 ng/

L) to the wells. Incubate for 15 min at RT (allows inhibitor to bind).

Substrate Initiation: Add 2

L of ATP/PIP2 mixture (10

M ATP final).

Reaction: Incubate for 60 min at RT.

Detection: Add 4
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L ADP-Glo™ Reagent (terminates reaction, depletes remaining ATP). Incubate 40 min. Add 8

L Kinase Detection Reagent (converts ADP to Luciferase signal).

Read: Measure luminescence.

Validation: Z' factor must be > 0.5. Reference compound (e.g., Wortmannin or PI-103)

must yield IC

within 2-fold of historical data.

Protocol B: Cellular Viability Assay (MTT)
Purpose: Assess cell permeability and off-target cytotoxicity.

Seeding: Seed PC-3 or MCF-7 cells (5,000 cells/well) in 96-well plates. Adhere overnight.

Treatment: Treat with analogs (0.01 – 100

M) for 72 hours.

Labeling: Add MTT reagent (0.5 mg/mL final). Incubate 4 hours at 37°C.

Solubilization: Aspirate media. Add 100

L DMSO to dissolve formazan crystals.

Analysis: Read Absorbance at 570 nm.

Note: The parent acid (2-MINA) should show no toxicity (EC

> 100

M) due to lack of entry/binding. Active amides should show EC

< 1

M.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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